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Compound of Interest

Compound Name: 1-Dodecanol-d25

Cat. No.: B108426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 1-Dodecanol-d25, a

deuterated form of lauryl alcohol. It is intended to assist researchers, scientists, and drug

development professionals in sourcing this stable isotope-labeled compound and utilizing it

effectively in experimental settings. This guide details the technical specifications from various

commercial suppliers, outlines its primary applications, and provides exemplary experimental

protocols.

Introduction to 1-Dodecanol-d25
1-Dodecanol-d25 is a saturated fatty alcohol in which 25 of the 26 hydrogen atoms have been

replaced with their stable isotope, deuterium. This isotopic labeling makes it a valuable tool in a

range of scientific applications, particularly in mass spectrometry-based analytical methods and

metabolic studies. Its chemical and physical properties are nearly identical to its non-

deuterated counterpart, 1-dodecanol, allowing it to serve as an ideal internal standard or tracer

in complex biological matrices.

Key Properties:

Chemical Formula: CD₃(CD₂)₁₁OH

Molecular Weight: Approximately 211.49 g/mol

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 10 Tech Support

https://www.benchchem.com/product/b108426?utm_src=pdf-interest
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


CAS Number: 160776-83-0

Commercial Suppliers and Product Specifications
A variety of chemical suppliers offer 1-Dodecanol-d25, each with specific product grades and

available quantities. The following table summarizes the offerings from several prominent

suppliers to facilitate a comparative assessment for procurement.

Supplier
Product
Number

Isotopic Purity
(atom % D)

Chemical
Purity

Available
Quantities

Sigma-Aldrich 448230 ≥98 ≥99% (CP) 250 mg

MedChemExpres

s
HY-139393S

Not explicitly

stated
98.09%

5 mg, 10 mg, 25

mg, 50 mg, 100

mg

CDN Isotopes D-3983 ≥98
Not explicitly

stated
250 mg, 500 mg

Toronto

Research

Chemicals (TRC)

D525407
Not explicitly

stated

Not explicitly

stated

10 mg, 25 mg,

50 mg

Santa Cruz

Biotechnology
sc-224423

Not explicitly

stated

Not explicitly

stated
100 mg, 250 mg

Cambridge

Isotope

Laboratories, Inc.

DLM-738 98 ≥98%
Contact for

details

Cayman

Chemical

Contact for

availability
- - -

Note: Isotopic and chemical purity can vary by lot. Researchers should always refer to the lot-

specific Certificate of Analysis (CoA) for precise data.
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The primary utility of 1-Dodecanol-d25 stems from its isotopic labeling, which allows for its

differentiation from the endogenous, non-labeled analogue in various analytical techniques.

Internal Standard for Quantitative Analysis
1-Dodecanol-d25 is widely used as an internal standard for the quantification of 1-dodecanol

and other related long-chain fatty alcohols in biological and environmental samples using Gas

Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry

(LC-MS).[1] The co-elution of the deuterated standard with the analyte of interest allows for the

correction of variability in sample preparation, injection volume, and ionization efficiency,

leading to more accurate and precise quantification.[2]

Metabolic and Pharmacokinetic Studies
In drug development and metabolic research, deuterated compounds are instrumental in

tracing the metabolic fate of molecules.[3] 1-Dodecanol-d25 can be used to study the

absorption, distribution, metabolism, and excretion (ADME) of long-chain fatty alcohols.[4] By

administering the labeled compound, researchers can track its conversion to various

metabolites and elucidate the metabolic pathways involved.[5]

Experimental Protocols
The following sections provide detailed methodologies for common applications of 1-
Dodecanol-d25.

Quantification of 1-Dodecanol in a Biological Matrix
using GC-MS with 1-Dodecanol-d25 as an Internal
Standard
Objective: To accurately quantify the concentration of 1-dodecanol in a plasma sample.

Materials:

Plasma sample

1-Dodecanol-d25 (internal standard)
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Hexane (or other suitable extraction solvent)

Anhydrous sodium sulfate

GC-MS system with a suitable capillary column (e.g., DB-5ms)

Procedure:

Sample Preparation:

To 100 µL of the plasma sample, add a known amount of 1-Dodecanol-d25 solution in a

suitable solvent (e.g., 10 µL of a 10 µg/mL solution).

Vortex the sample for 30 seconds.

Perform a liquid-liquid extraction by adding 500 µL of hexane.

Vortex vigorously for 2 minutes.

Centrifuge at 10,000 x g for 10 minutes to separate the layers.

Carefully transfer the upper organic layer to a clean vial containing a small amount of

anhydrous sodium sulfate to remove any residual water.

Transfer the dried extract to an autosampler vial for GC-MS analysis.

GC-MS Analysis:

Injection Volume: 1 µL

Inlet Temperature: 250°C

Oven Program: Start at 80°C, hold for 1 minute, ramp to 280°C at 10°C/min, and hold for 5

minutes.

Carrier Gas: Helium at a constant flow rate of 1 mL/min.

Mass Spectrometer: Operate in electron ionization (EI) mode.
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Data Acquisition: Use selected ion monitoring (SIM) mode to monitor characteristic ions for

both 1-dodecanol and 1-Dodecanol-d25.

Data Analysis:

Integrate the peak areas for the selected ions of both the analyte and the internal

standard.

Calculate the response factor (RF) from a calibration curve prepared with known

concentrations of 1-dodecanol and a fixed concentration of 1-Dodecanol-d25.

Determine the concentration of 1-dodecanol in the plasma sample based on the peak area

ratio of the analyte to the internal standard and the calculated response factor.

Sample Preparation for NMR Spectroscopy using 1-
Dodecanol-d25 as an Internal Standard
Objective: To prepare a sample for quantitative NMR (qNMR) analysis using 1-Dodecanol-d25
for chemical shift referencing and quantification.

Materials:

Analyte of interest

1-Dodecanol-d25 (internal standard)

Deuterated NMR solvent (e.g., Chloroform-d, CDCl₃)

High-precision NMR tubes

Procedure:

Preparation of a Stock Solution of the Internal Standard:

Accurately weigh a precise amount of 1-Dodecanol-d25 and dissolve it in a known

volume of the deuterated NMR solvent to create a stock solution of known concentration.

Sample Preparation:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 10 Tech Support

https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Accurately weigh a precise amount of the analyte and dissolve it in a known volume of the

deuterated NMR solvent.

To the analyte solution, add a precise volume of the 1-Dodecanol-d25 stock solution.

Vortex the mixture to ensure homogeneity.

Transfer the final solution to a clean, high-precision NMR tube to the appropriate height

(typically 4-5 cm).[6]

NMR Data Acquisition:

Acquire the NMR spectrum under appropriate conditions for quantitative analysis,

ensuring a sufficient relaxation delay.

Data Analysis:

Integrate the signals corresponding to known protons of both the analyte and 1-
Dodecanol-d25.

The concentration of the analyte can be calculated using the following formula:

Concentration_analyte = (Integral_analyte / Number of protons_analyte) * (Number of

protons_IS / Integral_IS) * Concentration_IS

Visualizing Workflows and Relationships
The following diagrams, generated using the DOT language, illustrate key decision-making

processes and experimental workflows relevant to the use of 1-Dodecanol-d25.
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Define Research Needs

Required Purity
(Isotopic & Chemical) Required Quantity Availability of CoA & SDS

Identify Potential Suppliers

Compare Supplier Specifications

Select Optimal Supplier

Procure 1-Dodecanol-d25

Click to download full resolution via product page

Caption: Workflow for selecting a commercial supplier of 1-Dodecanol-d25.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/product/b108426?utm_src=pdf-body-img
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation
(Spike with 1-Dodecanol-d25)

Liquid-Liquid Extraction

Drying of Organic Phase

GC-MS Analysis (SIM Mode)

Data Processing
(Peak Integration)

Quantification
(Using Response Factor)
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Caption: Experimental workflow for GC-MS quantification using 1-Dodecanol-d25.

Conclusion
1-Dodecanol-d25 is an indispensable tool for researchers requiring accurate quantification of

long-chain fatty alcohols and for those investigating their metabolic pathways. Careful selection

of a commercial supplier based on documented purity and the specific requirements of the

planned experiments is crucial for obtaining reliable and reproducible results. The provided

experimental protocols offer a solid foundation for the integration of 1-Dodecanol-d25 into

various research and development workflows.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b108426?utm_src=pdf-body-img
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/product/b108426?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b108426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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